N-(2-(4-fluorophenoxy)ethyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide
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Description
N-(2-(4-fluorophenoxy)ethyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C16H14FN3O2S and its molecular weight is 331.37. The purity is usually 95%.
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Scientific Research Applications
Fluorinated Compounds in Medicinal Chemistry
Fluorinated compounds, like the one , are often explored for their potential medicinal applications due to the unique properties that fluorine atoms confer on organic molecules, such as increased lipophilicity, stability, and bioavailability. For example, studies have synthesized and characterized various fluorophenyl-containing compounds, investigating their potential as ligands for receptors or as inhibitors for specific enzymes. One study focused on the synthesis and in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines, which, like the compound , feature a fluorophenyl group and have shown promising activity against human cancer cell lines (Hassan et al., 2015).
Heterocyclic Compounds in Drug Design
Heterocyclic compounds, particularly those containing pyrazole rings, are of significant interest in drug discovery due to their diverse pharmacological properties. The inclusion of thiophene and pyrazole rings in molecules has been studied for various therapeutic effects, including antimicrobial, anticancer, and enzyme inhibition activities. For instance, the development of Ni(II) complexes with Schiff base ligands incorporating pyrazole rings has shown potential for DNA/protein interaction and cytotoxicity against cancer cell lines, suggesting a route for the design of novel anticancer agents (Yu et al., 2017).
Applications in Fluorescence and Imaging
Compounds with specific fluorophenyl and thiophene components have been explored for their fluorescent properties, which can be utilized in imaging techniques and as probes in biological systems. The engineering of fluorescent dyes with thiophene units has demonstrated applications ranging from cellular imaging to the development of materials with specific optical properties, indicating the potential use of similar compounds in high-resolution imaging and diagnostics (Witalewska et al., 2019).
Properties
IUPAC Name |
N-[2-(4-fluorophenoxy)ethyl]-5-thiophen-2-yl-1H-pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN3O2S/c17-11-3-5-12(6-4-11)22-8-7-18-16(21)14-10-13(19-20-14)15-2-1-9-23-15/h1-6,9-10H,7-8H2,(H,18,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGZUZRIZDLRNFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC(=NN2)C(=O)NCCOC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.